Cas no 122269-09-4 (2-Heptanone,7-[(3-aminopropyl)amino]-)
122269-09-4 structure
Product Name:2-Heptanone,7-[(3-aminopropyl)amino]-
CAS No:122269-09-4
MF:C10H22N2O
MW:186.294482707977
CID:174642
PubChem ID:129689
Update Time:2025-04-19
2-Heptanone,7-[(3-aminopropyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptanone,7-[(3-aminopropyl)amino]-
- 7-(3-aminopropylamino)heptan-2-one
- 7-(N-(3-aminopropyl)amino)heptan-2-one
- 2-Heptanone, 7-((3-aminopropyl)amino)-
- 7-[(3-aminopropyl)amino]heptan-2-one
- APAH
- DTXSID70153557
- 122269-09-4
- CHEMBL173782
- 7-[N-(3-Aminopropyl)amino]heptan-2-one
- SCHEMBL12409526
- BDBM50405937
- CHEMBL2414008
-
- Inchi: 1S/C10H22N2O/c1-10(13)6-3-2-4-8-12-9-5-7-11/h12H,2-9,11H2,1H3
- InChI Key: IINWDBQBGSUBQT-UHFFFAOYSA-N
- SMILES: O=C(C)CCCCCNCCCN
Computed Properties
- Exact Mass: 186.17336
- Monoisotopic Mass: 186.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
2-Heptanone,7-[(3-aminopropyl)amino]- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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